1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine

• IUPAC Name: 1-(4-methoxyphenyl)-4-[1-[(3-methylphenyl)methyl]piperidin-3-yl]piperazine
• InChI: InChI=1S/C24H33N3O/c1-20-5-3-6-21(17-20)18-25-12-4-7-23(19-25)27-15-13-26(14-16-27)22-8-10-24(28-2)11-9-22/h3,5-6,8-11,17,23H,4,7,12-16,18-19H2,1-2H3
• InChI Key: VEUNYZWAONCPJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC(C2)N3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C24H33N3O
• Molecular Weight: 379.5 g/mol

Description

1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine, also known as P-MPPP, is a chemical compound that belongs to the piperazine family. It is a psychoactive drug that has been used recreationally for its euphoric effects. However,

Mechanism of Action

1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine works by inhibiting the reuptake of dopamine in the brain. This leads to an increase in the concentration of dopamine in the synapse, which enhances the transmission of signals between neurons. The increased levels of dopamine are thought to be responsible for the euphoric effects of 1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine.
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine has been shown to have various biochemical and physiological effects on the brain and body. It has been found to increase the release of dopamine and other neurotransmitters, such as serotonin and norepinephrine. It also affects the activity of various receptors, including the dopamine transporter and the sigma-1 receptor.

Advantages and Limitations for Lab Experiments

1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine has several advantages for lab experiments, including its ability to enhance the transmission of signals between neurons and its potential therapeutic effects in the treatment of neurological disorders. However, its recreational use and potential for abuse make it a challenging compound to study.

Future Directions

There are several future directions for research on 1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine, including its potential use in the treatment of Parkinson's disease and depression. Further studies are needed to determine its safety and efficacy in humans. Additionally, the development of new compounds that target the dopamine system may lead to the discovery of more effective treatments for neurological disorders.

Synthesis Methods

1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine can be synthesized through a multi-step process that involves the reaction of piperazine with 1-(4-methoxyphenyl)-1-propanone and 3-methylbenzyl chloride. The intermediate product is then reduced with sodium borohydride to yield 1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine.

Scientific Research Applications

1-(4-methoxyphenyl)-4-[1-(3-methylbenzyl)-3-piperidinyl]piperazine has been studied for its potential therapeutic effects in the treatment of various neurological disorders, including Parkinson's disease and depression. It has been found to act as a dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and movement.